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Compound of Interest

Compound Name: Cks 17

Cat. No.: B1602720

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This guide provides detailed, step-by-step procedures for the safe disposal of
CKS-17, a synthetic retroviral envelope heptadecapeptide. In the absence of a specific Safety
Data Sheet (SDS) with comprehensive toxicological data, CKS-17 should be treated as a
potentially hazardous chemical. Adherence to these guidelines, in conjunction with your
institution's specific protocols and local regulations, is critical.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure you are wearing the appropriate Personal
Protective Equipment (PPE). All handling of CKS-17, particularly in its lyophilized powder form,
should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation risk.

Table 1: Personal Protective Equipment (PPE) for Handling CKS-17
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PPE Category Specification Purpose
) ) Protects against splashes or
Eye Protection Safety goggles or a face shield dust
ust.
_ Chemical-resistant gloves _
Hand Protection o Prevents skin contact.
(e.g., nitrile)
Body Protection Laboratory coat Protects clothing and skin.
) Use in a chemical fume hood; Minimizes inhalation of fine
Respiratory ) .
respirator if needed powder.

In the event of accidental exposure, follow the first aid measures outlined below.

Table 2: First Aid Measures for CKS-17 Exposure

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if irritation or discomfort persists.[1]

Immediately wash the affected area with soap

) and plenty of water for at least 15 minutes.[2]
Skin Contact ] ) )

Remove contaminated clothing. Seek medical

attention if irritation develops.[1]

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open.[2] Seek immediate medical attention.[1]

) Do NOT induce vomiting.[1] Wash out the mouth
Ingestion ) ) i ) )
with water. Seek immediate medical attention.

Step-by-Step Disposal Protocol for CKS-17

The following protocol is based on general best practices for the disposal of research-grade
peptides and chemicals of unknown specific hazards. Always consult and adhere to your
institution's Environmental Health and Safety (EHS) guidelines.
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Step 1: Waste Identification and Segregation

Properly identifying and segregating chemical waste is the first critical step in the disposal
process.

» Solid Waste:

o Unused or expired lyophilized CKS-17 powder.

o Contaminated consumables such as weigh boats, pipette tips, and microfuge tubes.

o Empty CKS-17 vials. Even if seemingly empty, they should be treated as contaminated.
e Liquid Waste:

o Solutions containing CKS-17.

o Solvents used to rinse containers that held CKS-17.
e Sharps Waste:

o Needles or other contaminated sharps used in handling CKS-17 solutions.

Waste materials should be segregated into clearly labeled, dedicated waste containers.
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Step 2: Waste Collection and Labeling

All waste must be collected in appropriate, sealed containers and clearly labeled.

» Container Selection: Use containers that are compatible with the chemical waste they will

hold and are in good condition with secure lids.

o Labeling: Label each waste container with a hazardous waste tag as soon as the first piece

of waste is added. The label should include:

o The words "Hazardous Waste".

o The full chemical name: "CKS-17 (synthetic peptide)".

o An accurate list of all contents, including solvents and their approximate percentages.
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o The date accumulation started.

o The name of the principal investigator and the laboratory location.

Step 3: Storage of Waste

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the
laboratory.

The SAA should be at or near the point of waste generation.

Store incompatible waste streams separately to prevent accidental reactions.

Ensure all waste containers are kept securely closed except when adding waste.

Secondary containment (e.g., a larger, chemical-resistant bin) is recommended to contain
any potential leaks or spills.

Step 4: Arranging for Waste Disposal

Once a waste container is full or has been in accumulation for the maximum time allowed by
your institution (often 6-12 months), arrange for its disposal through your institution's EHS
department.

» Follow your institution's specific procedures for requesting a chemical waste pickup. This is
often done through an online portal.

e Do not dispose of CKS-17 or any laboratory chemical down the drain or in the regular trash.

The overall disposal workflow is summarized in the diagram below.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

-« (— ] |

( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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